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Compound of Interest

Compound Name: Metoxuron-monomethyl-d3

Cat. No.: B12405654

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Metoxuron-monomethyl-d3, a
deuterated isotopologue of the phenylurea herbicide Metoxuron-monomethyl. This document is
intended for professionals in research and development who require a stable, isotopically
labeled internal standard for quantitative analysis. The information presented herein covers its
chemical properties, typical applications, and a representative experimental protocol for its use
in liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Core Compound Data

Metoxuron-monomethyl-d3 is primarily utilized as an internal standard in analytical
methodologies to ensure the accuracy and precision of the quantification of Metoxuron-
monomethyl in various matrices. The deuterium labeling provides a distinct mass difference,
allowing for its differentiation from the unlabeled analyte by a mass spectrometer, while
maintaining nearly identical chemical and physical properties.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12405654?utm_src=pdf-interest
https://www.benchchem.com/product/b12405654?utm_src=pdf-body
https://www.benchchem.com/product/b12405654?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12405654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source

Chemical Name Metoxuron-monomethyl-d3

Molecular Formula CoHsD3CIN202 [11[2][3]

Molecular Weight 217.67 g/mol [11[3]

CAS Number (unlabeled) 20782-57-4

Typical Application Internal Standard for Mass 4]
Spectrometry

Storage Conditions -20°C or 4°C [11[3]

Safety and Handling Information

Metoxuron-monomethyl-d3 should be handled in a well-ventilated area by trained personnel.
Appropriate personal protective equipment (PPE), including gloves and safety glasses, should
be worn. Based on the safety data for the compound, the following hazards have been
identified:

o Hazard Statements: Causes skin irritation, may cause an allergic skin reaction, and causes
serious eye irritation.[1]

o Precautionary Statements: Wear protective gloves. If in eyes, rinse cautiously with water for
several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1]

It is crucial to consult the most recent Safety Data Sheet (SDS) from the supplier before
handling this compound.

Application in Quantitative Analysis

The primary application of Metoxuron-monomethyl-d3 is as an internal standard for the
quantification of Metoxuron-monomethyl in complex matrices, such as environmental samples
(water, soil) or biological samples. The use of a stable isotope-labeled internal standard is
considered the gold standard in quantitative mass spectrometry as it effectively compensates
for variations in sample preparation, injection volume, and matrix effects that can cause ion
suppression or enhancement.
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Below is a logical workflow illustrating the role of Metoxuron-monomethyl-d3 in a typical
analytical procedure.
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Figure 1: Analytical Workflow Using a Deuterated Internal Standard
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Figure 2: Rationale for Using a Deuterated Standard

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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